Cas no 134613-38-0 (1-(4-Methoxyphenyl)-3-[(propan-2-yl)amino]but-2-en-1-one)
![1-(4-Methoxyphenyl)-3-[(propan-2-yl)amino]but-2-en-1-one structure](https://www.kuujia.com/scimg/cas/134613-38-0x500.png)
134613-38-0 structure
Product name:1-(4-Methoxyphenyl)-3-[(propan-2-yl)amino]but-2-en-1-one
1-(4-Methoxyphenyl)-3-[(propan-2-yl)amino]but-2-en-1-one Chemical and Physical Properties
Names and Identifiers
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- 134613-38-0
- DTXSID00768178
- 1-(4-Methoxyphenyl)-3-[(propan-2-yl)amino]but-2-en-1-one
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- Inchi: InChI=1S/C14H19NO2/c1-10(2)15-11(3)9-14(16)12-5-7-13(17-4)8-6-12/h5-10,15H,1-4H3
- InChI Key: VPCGNIAAEFTABF-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 233.141578849Da
- Monoisotopic Mass: 233.141578849Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.5
- Topological Polar Surface Area: 38.3Ų
1-(4-Methoxyphenyl)-3-[(propan-2-yl)amino]but-2-en-1-one Related Literature
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Fred Wudl Energy Environ. Sci., 2013,6, 392-406
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Daniel T. Weiss,Philipp J. Altmann,Stefan Haslinger,Christian Jandl,Alexander Pöthig,Mirza Cokoja,Fritz E. Kühn Dalton Trans., 2015,44, 18329-18339
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Sarfraj Mujawar,Onkar Game,Ashish Yengantiwar,Arun Banpurkar,Sneha Kulkarni,Jyoti Jog,Satishchandra Ogale Nanoscale, 2011,3, 4706-4712
134613-38-0 (1-(4-Methoxyphenyl)-3-[(propan-2-yl)amino]but-2-en-1-one) Related Products
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